Cas no 1261930-30-6 (2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid)

2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid structure
1261930-30-6 structure
Product Name:2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid
CAS No:1261930-30-6
MF:C13H10ClNO3
MW:263.676402568817
CID:2764208
PubChem ID:53222770
Update Time:2025-04-21

2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-5-(4-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
    • 1261930-30-6
    • MFCD18316948
    • 2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid, 95%
    • DTXSID50687123
    • 2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid
    • Inchi: 1S/C13H10ClNO3/c14-12-5-10(13(17)18)11(6-15-12)9-3-1-8(7-16)2-4-9/h1-6,16H,7H2,(H,17,18)
    • InChI Key: WPJTVSPFHUBUGW-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=C(C=N1)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 263.0349209Da
  • Monoisotopic Mass: 263.0349209Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70.4Ų
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